Cas no 43011-20-7 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,2-ethanediol)

• Product Name: 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,2-ethanediol
• CAS No: 43011-20-7
• MF: C₁₁H₁₀O₇
• MW: 254.192903995514
• CID: 928655
• PubChem ID: 6451947
• Update Time: 2025-04-19

5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,2-ethanediol
• 1,3-dioxo-2-benzofuran-5-carboxylic acid,ethane-1,2-diol
• DTXSID70962848
• SCHEMBL887681
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid--ethane-1,2-diol (1/1)
• NS00127852
• 43011-20-7
• NSAFGSKTIIFYHE-UHFFFAOYSA-N
• 5-isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-, polymer with 1,2-ethanediol

• Inchi： 1S/C9H4O5.C2H6O2/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;3-1-2-4/h1-3H,(H,10,11);3-4H,1-2H2
• InChI Key： NSAFGSKTIIFYHE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2C1=O)=O.OCCO

Computed Properties

• Exact Mass: 254.04265265g/mol
• Monoisotopic Mass: 254.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų